Ethyl 2,3-dichloroisonicotinate
Overview
Description
Ethyl 2,3-dichloroisonicotinate is a chemical compound with the formula C8H7Cl2NO2 . It is used for research purposes .
Synthesis Analysis
A general procedure for the synthesis of a similar compound, 3-chloro-2-methylisonicotinic acid ethyl ester, involves a mixture of 2,3-dichloroisonicotinic acid ethyl ester (3.15 mmol), K2CO3 (4.73 mmol), and trimethylboroxine (3.15 mmol) in 4 mL dioxane .Molecular Structure Analysis
The molecular structure of Ethyl 2,3-dichloroisonicotinate consists of 8 carbon atoms, 7 hydrogen atoms, 2 chlorine atoms, 1 nitrogen atom, and 2 oxygen atoms .Physical And Chemical Properties Analysis
Ethyl 2,3-dichloroisonicotinate has a molecular weight of 220.05 g/mol . The exact physical properties such as boiling point are not specified .Scientific Research Applications
Organic Synthesis
Ethyl 2,3-dichloroisonicotinate is a valuable building block in organic synthesis. It is used in the synthesis of various heterocyclic compounds, which are crucial in the development of pharmaceuticals . Its dichloro and ester functional groups make it a versatile reagent for constructing complex molecules through reactions such as nucleophilic substitution and ester hydrolysis.
Medicinal Chemistry
In medicinal chemistry, Ethyl 2,3-dichloroisonicotinate serves as a precursor for the synthesis of piperidine derivatives, which are found in numerous pharmaceuticals . Piperidine structures are essential for creating drugs with a wide range of therapeutic effects, including antihypertensive, analgesic, and antipsychotic properties.
Pharmacology
The compound is instrumental in the development of inhibitors like 11β-hydroxysteroid dehydrogenase type 1 inhibitors, which have potential applications in treating diseases related to cortisol abnormalities . This highlights its role in the discovery of new therapeutic agents.
Industrial Applications
Ethyl 2,3-dichloroisonicotinate is used in the chemical industry as an intermediate for the synthesis of more complex chemical entities. Its role in the production of industrial chemicals underscores its importance beyond laboratory research .
Environmental Impact Studies
Research into the environmental impact of chemical compounds includes Ethyl 2,3-dichloroisonicotinate. Studies may focus on its biodegradability, toxicity, and long-term effects on ecosystems to ensure safe handling and disposal practices .
Safety and Handling in Research Settings
Ethyl 2,3-dichloroisonicotinate’s safety profile is crucial for researchers handling the compound. It involves understanding its toxicological data, appropriate storage conditions, and emergency procedures in case of accidental exposure .
Safety and Hazards
Future Directions
properties
IUPAC Name |
ethyl 2,3-dichloropyridine-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7Cl2NO2/c1-2-13-8(12)5-3-4-11-7(10)6(5)9/h3-4H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YOOGHVYYXXTYTN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C(=NC=C1)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7Cl2NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10673269 |
Source
|
| Record name | Ethyl 2,3-dichloropyridine-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10673269 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1092353-03-1 |
Source
|
| Record name | Ethyl 2,3-dichloropyridine-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10673269 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | ethyl 2,3-dichloropyridine-4-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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